α-Cortol
α-Cortol
Cortol, also known as 20alpha-cortol, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Cortol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Cortol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortol is primarily located in the cytoplasm.
Cortol is a 21-hydroxy steroid.
Cortol is a 21-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
516-38-1
VCID:
VC0045002
InChI:
InChI=1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18-,19+,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O
Molecular Formula:
C21H36O5
Molecular Weight:
368.5 g/mol
α-Cortol
CAS No.: 516-38-1
Reference Standards
VCID: VC0045002
Molecular Formula: C21H36O5
Molecular Weight: 368.5 g/mol
CAS No. | 516-38-1 |
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Product Name | α-Cortol |
Molecular Formula | C21H36O5 |
Molecular Weight | 368.5 g/mol |
IUPAC Name | (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol |
Standard InChI | InChI=1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18-,19+,20+,21+/m1/s1 |
Standard InChIKey | FFPUNPBUZDTHJI-XPOJVAQCSA-N |
Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4([C@H](CO)O)O)C)O)O |
SMILES | CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O |
Canonical SMILES | CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O |
Physical Description | Solid |
Description | Cortol, also known as 20alpha-cortol, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Cortol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Cortol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortol is primarily located in the cytoplasm. Cortol is a 21-hydroxy steroid. |
Synonyms | (3α,5β,11β,20S)-Pregnane-3,11,17,20,21-pentol; 5β-Pregnane-3α,11β,17,20α,21-pentol; 20α-Cortol; 3α,11β,17,20α,21-Pentahydroxypregnane; Cortol; NSC 60459; |
PubChem Compound | 246873 |
Last Modified | Nov 11 2021 |
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